Cas no 898623-70-6 (3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898623-70-6
• MF: C₁₆H₁₂F₂N₄O
• MW: 314.289489746094
• CID: 5486036
• Update Time: 2025-08-05

3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoroanilino)-6-[(4-fluorophenyl)methyl]-2H-1,2,4-triazin-5-one
• 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C16H12F2N4O/c17-11-6-4-10(5-7-11)8-14-15(23)20-16(22-21-14)19-13-3-1-2-12(18)9-13/h1-7,9H,8H2,(H2,19,20,22,23)
• InChI Key： BEMFHBBHBGNTKY-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(F)C=C2)C(=O)N=C(NC2=CC=CC(F)=C2)N1

Additional information on 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Professional Introduction to Compound with CAS No. 898623-70-6 and Product Name: 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

The compound with the CAS number 898623-70-6 and the product name 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazine class, which has garnered considerable attention due to its versatile biological activities and structural framework. The presence of fluorine substituents at the 3-position and 4-position of the phenyl rings introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. The 3-(3-fluorophenyl)amino moiety is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in several drug candidates. In contrast, the 6-(4-fluorophenyl)methyl group contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development. The 4,5-dihydro-1,2,4-triazin-5-one core provides a scaffold that can be further modified to achieve specific pharmacological effects.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. Emerging research suggests that triazine derivatives can interact with various inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atoms in the phenyl rings are believed to play a crucial role in stabilizing the enzyme-inhibitor complex, thereby enhancing therapeutic efficacy. Additionally, preliminary in vitro studies have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its utility in developing novel antimicrobial agents.

The synthesis of 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the aromatic rings necessitates specialized synthetic methodologies to ensure high yield and purity. Techniques such as nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling reactions are often employed to achieve this transformation efficiently. The dihydrotriazinone core is typically constructed through cyclization reactions involving appropriate precursors.

In terms of pharmacokinetic properties, this compound demonstrates favorable characteristics that make it an attractive candidate for further development. The fluorine substituents contribute to increased lipophilicity, which can improve passive membrane permeability. However, it is essential to balance lipophilicity with metabolic stability to prevent rapid degradation in vivo. Computational modeling and molecular dynamics simulations have been instrumental in predicting these properties before experimental validation.

The potential therapeutic applications of 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one extend beyond inflammation and antimicrobial infections. Preliminary data suggest that it may also exhibit neuroprotective effects by modulating neurotransmitter release or receptor activity. The triazine scaffold is known for its ability to interact with various biological targets, including kinases and transcription factors. Further investigation into these interactions could uncover new therapeutic avenues for neurological disorders.

Regulatory considerations are an integral part of advancing this compound from preclinical to clinical stages. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Additionally, toxicological studies are essential to assess potential side effects before human trials can commence. Collaborative efforts between synthetic chemists and biologists are crucial for optimizing both chemical synthesis and biological evaluation.

The role of computational chemistry in designing novel heterocyclic compounds cannot be overstated. Advanced software tools enable researchers to predict molecular properties such as binding affinity, metabolic stability, and pharmacokinetic behavior with remarkable accuracy. These predictions guide experimental design and help prioritize compounds for further testing. In the case of 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, computational studies have suggested that modifications at the 5-position of the triazine ring could enhance its biological activity.

Future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, developing derivatives with improved pharmacological profiles remains a priority for many pharmaceutical companies. By systematically modifying various functional groups within the triazine core, researchers aim to identify compounds that offer superior efficacy while minimizing side effects.

The broader significance of fluorinated heterocycles in medicinal chemistry cannot be ignored. These compounds have revolutionized drug discovery by providing novel scaffolds with enhanced binding properties and metabolic stability. As research continues to uncover new applications for 3-(3-fluorophenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, it is likely that similar derivatives will emerge as key players in treating a wide range of diseases.